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Compound of Interest

4-Bromo-3,5-dimethoxybenzyl
Compound Name:
alcohol

Cat. No.: B1279184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3,5-dimethoxybenzyl
alcohol, a key building block in organic synthesis. The document details its chemical structure,
physical and spectroscopic properties, a validated synthesis protocol, and its applications in
research and development, particularly within the pharmaceutical industry.

Core Chemical Identity and Properties

4-Bromo-3,5-dimethoxybenzyl alcohol is a substituted benzyl alcohol derivative. The
presence of a bromine atom and two methoxy groups on the aromatic ring makes it a versatile
intermediate for introducing this specific moiety into more complex molecular architectures.[1] It
Is primarily utilized in organic synthesis for the preparation of pharmaceuticals and other fine
chemicals.[1]

Chemical Structure:

Table 1: Physical and Chemical Properties
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Property Value Reference
CAS Number 61367-62-2 [112][3114]
Molecular Formula CoH11BrOs [1][5]
Molecular Weight 247.09 g/mol [1]
Appearance White to off-white solid [1]

Melting Point 96-102°C [1][3]
Boiling Point 348.1°C [1]

Purity 97.5-100% [1]

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of 4-Bromo-3,5-

dimethoxybenzyl alcohol. The following tables summarize its nuclear magnetic resonance

(NMR) spectral data.

Table 2: 1H NMR Spectral Data

Solvent: CDCIs, Frequency: 300 MHz

Chemical Shift L . .
Multiplicity Integration Assignment Reference
(3) ppm
H-2, H-6
6.50 2H _ [3]
(Aromatic)
4.57 2H Ar-CH: [3]
3.75 6H OCHs [3]
2.48 1H OH [3]
Table 3: 13C NMR Spectral Data
Solvent: CDCIs
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Chemical Shift (6) ppm Assignment Reference
158.3 C-3,C-5 [3]
142.7 C-1 [3]
121.7 C-4 [3]
112.5 C-2,C-6 [3]
63.3 Ar-CH:z [3]
62.0 OCHs [3]

Experimental Protocol: Synthesis

The synthesis of 4-Bromo-3,5-dimethoxybenzyl alcohol is commonly achieved through the
reduction of its corresponding benzoic acid methyl ester.[3]

Objective: To synthesize 4-Bromo-3,5-dimethoxybenzyl alcohol via the reduction of methyl
4-bromo-3,5-dimethoxybenzoate.

Materials:

Methyl 4-bromo-3,5-dimethoxybenzoate (5.48 g, 0.02 mol)

e Lithium aluminium hydride (LiAlH4) (4.43 g, 0.12 mol)

e Anhydrous Tetrahydrofuran (THF), freshly distilled (125 mL)

e Saturated ammonium chloride solution

« Dilute hydrochloric acid

o Ethyl acetate

e Petroleum ether

Procedure:
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e Assolution of LiAIH4 (4.43 g) in anhydrous THF (45 mL) is prepared in a reaction vessel.

¢ A solution of methyl 4-bromo-3,5-dimethoxybenzoate (5.48 g) in THF (80 mL) is added
slowly and dropwise to the stirring LiAlHa4 solution at 0°C.[3]

e The reaction mixture is stirred at 0°C for 15 minutes.

e The mixture is then allowed to warm to room temperature and is stirred for an additional 8
hours.[3]

o Upon completion, the reaction is quenched by the addition of a saturated ammonium
chloride solution (140 mL) and stirred for 1 hour.[3]

o The mixture is acidified with dilute hydrochloric acid and extracted three times with ethyl
acetate (3 x 25 mL).[3]

e The combined organic phases are dried, and the solvent is evaporated.

e The resulting crude product is recrystallized from petroleum ether to yield colorless prismatic
crystals of 4-bromo-3,5-dimethoxybenzyl alcohol.[3]

Expected Yield: 90% (4.42 g).[3]

Applications in Research and Drug Development

4-Bromo-3,5-dimethoxybenzyl alcohol serves as a crucial intermediate in the synthesis of
more complex molecules.[1] Its functional groups—a hydroxyl, a bromo substituent, and two
methoxy groups—provide multiple reaction sites for further chemical transformations.

e Pharmaceutical Synthesis: It is frequently employed in the development of active
pharmaceutical ingredients (APIs) where a brominated aromatic structure is required.[1] The
bromoarene moiety allows for its use as a ligand in various coupling reactions, which are
fundamental in medicinal chemistry.[2]

o Organic Synthesis Building Block: This compound is a versatile building block for creating a
wide range of organic compounds and specialty materials.[1]
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e Research Applications: In laboratory settings, it is used to study chemical reactions and
develop novel organic compounds.[1] A deuterated version, 4-Bromo-3,5-dimethoxybenzyl
alcohol-d6, is available for use as an internal standard or tracer in quantitative analyses by

NMR, GC-MS, or LC-MS.[6]

Visualized Workflow and Pathways

The following diagrams illustrate key processes and relationships relevant to 4-Bromo-3,5-

dimethoxybenzyl alcohol.
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Starting Material & Reagent

Methyl 4-bromo-3,5-dimethoxybenzoate LiAlH4 Solution
in Anhydrous THF in Anhydrous THF
Subgdtrate Reducing Agent
Re*tion & Workup

1. Dropwise addition at 0°C

:

2. Stir for 8h at RT

:

3. Quench with sat. NH4CI

:

4. Acidify & Extract with EtOAc

:

5. Recrystallize from Pet. Ether

4-Bromo-3,5-dimethoxybenzyl

alcohol (Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromo-3,5-dimethoxybenzyl alcohol.
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Caption: Applications and derivatives of the core compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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